2-[(4-Methoxy-2-methylphenyl)sulfonylamino]acetic acid

• IUPAC Name: 2-[(4-methoxy-2-methylphenyl)sulfonylamino]acetic acid
• InChI: InChI=1S/C10H13NO5S/c1-7-5-8(16-2)3-4-9(7)17(14,15)11-6-10(12)13/h3-5,11H,6H2,1-2H3,(H,12,13)
• InChI Key: JESWXNIHFPNRDE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OC)S(=O)(=O)NCC(=O)O
• Molecular Formula: C10H13NO5S
• Molecular Weight: 259.28 g/mol

Description

2-[(4-Methoxy-2-methylphenyl)sulfonylamino]acetic acid, also known as MMSA, is a sulfonamide derivative that has been extensively studied for its potential pharmaceutical applications. It is a white crystalline solid that is soluble in water and organic solvents. MMSA has been found to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and antitumor effects.

Mechanism of Action

The exact mechanism of action of 2-[(4-Methoxy-2-methylphenyl)sulfonylamino]acetic acid is not fully understood. However, it is believed that 2-[(4-Methoxy-2-methylphenyl)sulfonylamino]acetic acid exerts its biological effects through the inhibition of enzymes involved in key metabolic pathways. For example, 2-[(4-Methoxy-2-methylphenyl)sulfonylamino]acetic acid has been found to inhibit the enzyme dihydrofolate reductase, which is involved in the synthesis of DNA and RNA.
Biochemical and Physiological Effects:
2-[(4-Methoxy-2-methylphenyl)sulfonylamino]acetic acid has been found to exhibit a wide range of biochemical and physiological effects. In addition to its antimicrobial and anti-inflammatory properties, 2-[(4-Methoxy-2-methylphenyl)sulfonylamino]acetic acid has been shown to have antitumor effects. Studies have demonstrated that 2-[(4-Methoxy-2-methylphenyl)sulfonylamino]acetic acid can induce apoptosis, or programmed cell death, in a variety of cancer cell lines.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(4-Methoxy-2-methylphenyl)sulfonylamino]acetic acid in lab experiments is its broad-spectrum antimicrobial activity. This makes it a useful tool for studying the effects of antimicrobial agents on a variety of pathogens. However, one limitation of using 2-[(4-Methoxy-2-methylphenyl)sulfonylamino]acetic acid is its potential toxicity. Studies have shown that 2-[(4-Methoxy-2-methylphenyl)sulfonylamino]acetic acid can be toxic to certain cell types at high concentrations.

Future Directions

There are several potential future directions for research on 2-[(4-Methoxy-2-methylphenyl)sulfonylamino]acetic acid. One area of interest is its potential use as an anticancer agent. Further studies are needed to determine the efficacy of 2-[(4-Methoxy-2-methylphenyl)sulfonylamino]acetic acid in animal models of cancer and to identify the mechanisms underlying its antitumor effects.
Another area of interest is the development of novel 2-[(4-Methoxy-2-methylphenyl)sulfonylamino]acetic acid derivatives with improved pharmacological properties. For example, researchers could explore the synthesis of 2-[(4-Methoxy-2-methylphenyl)sulfonylamino]acetic acid analogs with increased solubility or reduced toxicity.
Conclusion:
In conclusion, 2-[(4-Methoxy-2-methylphenyl)sulfonylamino]acetic acid is a sulfonamide derivative that has been extensively studied for its potential pharmaceutical applications. It exhibits a wide range of biological activities, including antimicrobial, anti-inflammatory, and antitumor effects. The exact mechanism of action of 2-[(4-Methoxy-2-methylphenyl)sulfonylamino]acetic acid is not fully understood, but it is believed to involve the inhibition of key metabolic enzymes. While 2-[(4-Methoxy-2-methylphenyl)sulfonylamino]acetic acid has several advantages for use in lab experiments, such as its broad-spectrum antimicrobial activity, it also has limitations, such as its potential toxicity. Future research on 2-[(4-Methoxy-2-methylphenyl)sulfonylamino]acetic acid could focus on its potential use as an anticancer agent or the development of novel 2-[(4-Methoxy-2-methylphenyl)sulfonylamino]acetic acid derivatives with improved pharmacological properties.

Synthesis Methods

The synthesis of 2-[(4-Methoxy-2-methylphenyl)sulfonylamino]acetic acid involves the reaction of 4-methoxy-2-methylbenzenesulfonyl chloride with glycine. The reaction is typically carried out in the presence of a base, such as sodium hydroxide, and a solvent, such as ethanol. The resulting product is then purified through recrystallization.

Scientific Research Applications

2-[(4-Methoxy-2-methylphenyl)sulfonylamino]acetic acid has been the subject of numerous scientific studies due to its potential pharmaceutical applications. One area of research has focused on its antimicrobial properties. 2-[(4-Methoxy-2-methylphenyl)sulfonylamino]acetic acid has been found to exhibit potent activity against a variety of bacterial and fungal pathogens, including methicillin-resistant Staphylococcus aureus (MRSA) and Candida albicans.
Another area of research has focused on the anti-inflammatory effects of 2-[(4-Methoxy-2-methylphenyl)sulfonylamino]acetic acid. Studies have shown that 2-[(4-Methoxy-2-methylphenyl)sulfonylamino]acetic acid can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha, and reduce inflammation in animal models.